Cas no 4050-86-6 (4,4'-(2Z)-hex-2-ene-2,3-diyldiphenol)

• Product Name: 4,4'-(2Z)-hex-2-ene-2,3-diyldiphenol
• CAS No: 4050-86-6
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 1512388
• PubChem ID: 3037941
• Update Time: 2025-04-21

4,4'-(2Z)-hex-2-ene-2,3-diyldiphenol Chemical and Physical Properties

Names and Identifiers

• 4,4'-(2Z)-hex-2-ene-2,3-diyldiphenol
• 4-[(Z)-3-(4-hydroxyphenyl)hex-2-en-2-yl]phenol
• 3-06-00-05617 (Beilstein Handbook Reference)
• 4,4'-Stilbenediol, alpha-methyl-alpha'-propyl-
• BRN 3139821
• Methylpropylstilbestrol
• alpha-Methyl-alpha'-propyl-4,4'-stilbenediol
• 4050-86-6

• Inchi： 1S/C18H20O2/c1-3-4-18(15-7-11-17(20)12-8-15)13(2)14-5-9-16(19)10-6-14/h5-12,19-20H,3-4H2,1-2H3/b18-13-
• InChI Key： LGLUTDWJTQQTJP-AQTBWJFISA-N
• SMILES： OC1C=CC(=CC=1)/C(=C(/C)\C1C=CC(=CC=1)O)/CCC

Computed Properties

• Exact Mass: 268.1464
• Monoisotopic Mass: 268.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 5.7

Experimental Properties

• Density: 1.107
• Boiling Point: 407.1°C at 760 mmHg
• Flash Point: 187°C
• Refractive Index: 1.603
• PSA: 40.46